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Compound of Interest

1-(Chloromethyl)-4-
Compound Name:
(dichloromethyl)benzene

Cat. No.: B1593795

In the intricate field of multi-step organic synthesis, the strategic protection and deprotection of
reactive functional groups is paramount to achieving desired molecular architectures. Among
the arsenal of protecting groups, the benzyl (Bn) group holds a privileged position for its
robustness and versatile cleavage methods.[1][2] Traditionally introduced using reagents like
benzyl bromide under Williamson ether synthesis conditions, benzyl ethers and esters are
valued for their stability across a wide range of acidic and basic reaction conditions.[3][4] Their
removal, typically via catalytic hydrogenolysis, proceeds under mild conditions, preserving the
integrity of the target molecule.[1]

This guide introduces 1-(chloromethyl)-4-(dichloromethyl)benzene, a specialized
benzylating agent that offers an additional layer of strategic control. Its bifunctional nature—
possessing a highly reactive chloromethyl group for benzylation and a stable, yet
transformable, dichloromethyl group—enables its use as an "orthogonal" protecting group. This
allows chemists not only to mask a hydroxyl or amino group but also to carry a latent aldehyde
functionality through a synthetic sequence, which can be unmasked for subsequent
transformations after the primary protecting role is complete.

Reagent Profile: 1-(Chloromethyl)-4-
(dichloromethyl)benzene

Understanding the chemical and physical properties of this reagent is crucial for its effective
application and safe handling.
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Property Value Source(s)
CAS Number 7398-44-9 [516]1[71[8]
Molecular Formula CsH+Cls [51161[9]
Molecular Weight 209.50 g/mol [51161[9]
a-Chloro-o',a’-dichloro-p-
Synonyms N/A
xylene
SMILES CIC(Cl)clcce(CClecl

1S/C8H7CI3/c9-5-6-1-3-7(4-2-
6)8(10)11/h1-4,8H,5H2

InChl

Safety & Handling: 1-(Chloromethyl)-4-(dichloromethyl)benzene is classified as a warning-
level hazardous substance. It is known to cause skin and eye irritation and may cause an
allergic skin reaction. It is also considered hazardous to the aquatic environment.

e Hazard Codes: H315, H317, H319, H400
e Precautionary Codes: P273, P280, P302 + P352, P305 + P351 + P338

» Personal Protective Equipment (PPE): Always handle this reagent in a well-ventilated fume
hood while wearing chemical-resistant gloves, safety goggles, and a lab coat.

Mechanism of Benzylation: An SN2 Pathway

The utility of 1-(chloromethyl)-4-(dichloromethyl)benzene as a benzylating agent stems from
the high reactivity of the chloromethyl group in nucleophilic substitution reactions. The reaction
proceeds via a classical SN2 mechanism where a nucleophile (such as an alkoxide or a neutral
amine) attacks the electrophilic benzylic carbon, displacing the chloride leaving group. The
dichloromethyl group is significantly less reactive under these conditions and remains intact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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